12-Methyltridecanoic acid

• IUPAC Name: 12-methyltridecanoic acid
• InChI: InChI=1S/C14H28O2/c1-13(2)11-9-7-5-3-4-6-8-10-12-14(15)16/h13H,3-12H2,1-2H3,(H,15,16)
• InChI Key: YYVJAABUJYRQJO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCCCCCCCCCC(=O)O
• Molecular Formula: C14H28O2
• DSSTOX Substance ID: DTXSID30181694
• Molecular Weight: 228.37 g/mol
• Physical Description: Solid
• CAS RN: 2724-57-4
• Melting Point: 53 °C

Description

12-Methyltridecanoic acid, also known as Aseanostatin P1 or Isotetradecanoic acid, is a methylated fatty acid. It has been found in milk and is also naturally present in fish and other Asian fermented foods. It has been observed to reduce angiogenesis and corneal opacity in alkaline or Pseudomonas aeruginosa-induced ocular mouse models.

Molecular Structure Analysis

The molecular weight of this compound is 228.37. Its molecular formula is C14H28O2. The SMILES string representation of its structure is CC(C)CCCCCCCCCCC(O)=O.

Scientific Research Applications

Flavor and Fragrance Applications

12-Methyltridecanoic acid has been identified as a key compound in the biotechnological production of methyl-branched aldehydes, which are important for flavor and fragrance applications. Specifically, this compound can be converted to 12-methyltridecanal, a compound with a smell reminiscent of cooked meat and tallow, highly sought after for flavoring in savory foods (Fraatz et al., 2016).

Antimicrobial Properties

Research has found that certain fatty acids including this compound exhibit significant antimicrobial activity. For example, this compound has been isolated from wool wax and shown to have inhibitory activity against Gram-positive bacteria, suggesting its potential use in antimicrobial applications (Goodrich & Roberts, 1971).

Chemical Recycling of Plastics

This compound is involved in the chemical recycling of waste plastics. It has been used in processes that convert polyamides into ω-hydroxy alkanoic acids, offering a new and economical solution for recycling plastics and reducing environmental waste (Kamimura et al., 2014).

Precursor for Nylon Production

It also plays a role in the synthesis of nylon precursors. For instance, the conversion of erucic acid derivatives to 13-aminotridecanoic acid, a monomer for nylon 13, has been achieved through processes involving this compound (Greene et al., 1969).

Corrosion Inhibition

This compound derivatives have shown effectiveness as corrosion inhibitors. Studies on 12-aminododecanoic acid, a derivative, reveal its use in preventing corrosion of carbon steel in CO2-saturated hydrochloric acid, demonstrating a potential for 'green' corrosion inhibitors (Ghareba & Omanovic, 2010).

Antitumor Activity

Additionally, certain derivatives of this compound, such as 12-methyltetradecanoic acid (12-MTA), have been studied for their antitumor properties. For example, 12-MTA has shown effects on tumor growth inhibition and modulation of eicosanoid metabolites, indicating its potential as a novel therapy for solid tumors (Wright et al., 2005).

Mechanism of Action

Target of Action

12-Methyltridecanoic acid, also known as tridecanoic acid methyl ester (TAME), is a methylated fatty acid . The primary targets of this compound are enteropathogenic Gram-positive and Gram-negative bacteria . It has been found to have a strong binding affinity with Escherichia coli DNA Gyrase B , a type II topoisomerase that introduces negative supercoils (or relaxes positive supercoils) into DNA.

Mode of Action

The compound interacts with its targets by disrupting cellular morphology . It causes significant extracellular leakage activity in Enterococcus faecalis MCC 2041 T and Salmonella enterica serovar Typhimurium MTCC 98 . The compound induces autolysis, leading to significant rupturing of E. coli and E. faecalis cells .

Biochemical Pathways

It is known that the compound disrupts the normal functioning of bacterial cells, leading to cell death

Result of Action

The primary result of the action of this compound is the disruption of bacterial cell morphology and the induction of cell autolysis . This leads to the death of the bacterial cells, thereby exerting an antibacterial effect .

Safety and Hazards

12-Methyltridecanoic acid is classified as an irritant. It can cause irritation to the eyes, skin, and respiratory system. In case of contact with eyes, it is advised to rinse immediately with plenty of water and seek medical advice. It is also recommended to wear suitable protective clothing.

Biochemical Analysis

Biochemical Properties

It is known to be a methylated fatty acid . As a fatty acid, it likely interacts with various enzymes, proteins, and other biomolecules involved in lipid metabolism. The nature of these interactions would depend on the specific biochemical context.

Cellular Effects

It has been found to reduce angiogenesis and corneal opacity in alkaline or Pseudomonas aeruginosa-induced ocular mouse models . This suggests that 12-Methyltridecanoic acid may influence cell function and cellular processes, potentially impacting cell signaling pathways, gene expression, and cellular metabolism.

Q & A

Q1: What is 12-methyltridecanoic acid and where is it found naturally?

A1: this compound is a saturated branched-chain fatty acid (BCFA) found naturally in various sources. It was first isolated from butterfat [] and has also been identified in wool wax [, ], ox-perinephric fat [], and the preorbital glands of sika deer [].

Q2: How does the branched structure of this compound contribute to its antimicrobial activity?

A3: Although the exact mechanism is not fully understood, it is suggested that the branched structure of this compound might play a role in its interaction with the cell wall of Gram-positive bacteria []. This structural feature could lead to disruption of the bacterial cell membrane, ultimately causing cell death.

Q3: What is the role of this compound in the antifungal activity of iturin A?

A4: Iturin A, a potent antifungal agent produced by Bacillus subtilis, is a mixture of closely related lipopeptides. The lipid component of iturin A consists of a mixture of 3-amino-12-methyltridecanoic acid and 3-amino-12-methyltetradecanoic acid []. While the exact contribution of each fatty acid chain to the overall antifungal activity is not fully elucidated in the provided research, the presence of these branched fatty acids is crucial for the activity of iturin A.

Q4: Are there other lipopeptides similar to Iturin A that also contain this compound?

A5: Yes, other antifungal lipopeptides produced by Bacillus subtilis also contain this compound. Bacillomycin D [] and Bacillomycin L [, ] are two such examples. These lipopeptides share structural similarities with Iturin A, including the presence of a cyclic peptide ring and a this compound component.

Q5: How does the composition of this compound vary in different iturin-like lipopeptides?

A6: The relative amounts of this compound and its homologues can vary depending on the specific lipopeptide. For instance, iturin AL produced by Bacillus subtilis A 114 has a lower proportion of this compound (3%) compared to other iturins []. This difference in composition can potentially influence the specific antifungal activity and target organisms of these lipopeptides.

Q6: Beyond its antimicrobial effects, has this compound been investigated for other biological activities?

A7: Yes, this compound has been investigated for its potential to activate the nuclear transcription factor peroxisome proliferator-activated receptor alpha (PPARα) []. PPARα plays a role in lipid metabolism and inflammation.

Q7: Can this compound be chemically modified?

A9: Yes, this compound can be chemically modified. For example, it can be converted to its methyl ester form, this compound methyl ester, which has been identified in various natural sources, including the marine Streptomyces sp. SM2.4 strain [].

Q8: Are there biotechnological applications of this compound?

A10: Yes, this compound can be used as a precursor for the biotechnological production of 12-methyltridecanal [], a flavoring compound with a savory, cooked meat aroma.

Q9: How is 12-methyltridecanal produced from this compound?

A11: 12-Methyltridecanal can be produced from this compound through enzymatic reduction using a carboxylic acid reductase []. This enzymatic conversion offers a sustainable and efficient approach for producing this valuable flavor compound.

Q10: What are the potential applications of 12-methyltridecanal?

A10: 12-Methyltridecanal, with its distinct savory aroma, holds potential applications in the food industry as a flavoring agent, particularly in products requiring a meaty or savory flavor profile.

Q11: How is this compound detected and quantified in different matrices?

A13: Gas chromatography coupled with mass spectrometry (GC/MS) is a commonly employed analytical technique for identifying and quantifying this compound and its derivatives in complex mixtures [, , , , ]. This technique allows for the separation and identification of individual fatty acids based on their retention times and mass spectra.

Q12: Has this compound been investigated in the context of human health?

A14: While this compound has been identified in human milk [], research specifically focusing on its effects on human health is limited. Further studies are needed to elucidate its potential role in human physiology and disease.